Cas no 2034259-15-7 (3-(5-bromo-2-methoxyphenyl)-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide)

• Product Name: 3-(5-bromo-2-methoxyphenyl)-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide
• CAS No: 2034259-15-7
• MF: C₂₁H₂₅BrN₂O₃
• MW: 433.3388
• CID: 5347888
• Update Time: 2025-06-23

3-(5-bromo-2-methoxyphenyl)-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-methoxyphenyl)-N-[oxan-4-yl(pyridin-3-yl)methyl]propanamide
• 3-(5-bromo-2-methoxyphenyl)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)propanamide
• 3-(5-bromo-2-methoxyphenyl)-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide

• Inchi： 1S/C21H25BrN2O3/c1-26-19-6-5-18(22)13-16(19)4-7-20(25)24-21(15-8-11-27-12-9-15)17-3-2-10-23-14-17/h2-3,5-6,10,13-15,21H,4,7-9,11-12H2,1H3,(H,24,25)
• InChI Key： FGRVQKPRCOWFIT-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(=C(C=1[H])C([H])([H])C([H])([H])C(N([H])C([H])(C1=C([H])N=C([H])C([H])=C1[H])C1([H])C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])=O)OC([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 459
• XLogP3: 3.1
• Topological Polar Surface Area: 60.4

Additional information on 3-(5-bromo-2-methoxyphenyl)-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide

3-(5-Bromo-2-methoxyphenyl)-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide

The compound 3-(5-bromo-2-methoxyphenyl)-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide (CAS No. 2034259-15-7) is a complex organic molecule with significant potential in various fields, including pharmaceuticals, materials science, and biotechnology. This compound is characterized by its intricate structure, which includes a bromine atom, a methoxy group, and a propanamide functional group. The presence of these groups contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of this compound in drug discovery. The bromine atom at the 5-position of the phenyl ring plays a crucial role in modulating the electronic properties of the molecule, making it an attractive candidate for medicinal chemistry applications. Additionally, the methoxy group at the 2-position enhances the molecule's solubility and stability, which are critical factors in drug design. The propanamide group further enhances the molecule's ability to interact with biological targets, such as enzymes and receptors.

The synthesis of 3-(5-bromo-2-methoxyphenyl)-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide involves a series of multi-step reactions, including nucleophilic substitutions, coupling reactions, and oxidation processes. Researchers have optimized these steps to achieve high yields and purity levels. The use of advanced catalytic systems has significantly improved the efficiency of these reactions, making this compound more accessible for large-scale production.

In terms of applications, this compound has shown promise in the development of novel therapeutic agents. For instance, its ability to inhibit certain kinases has been explored in preclinical studies. The oxan ring and pyridine ring within its structure contribute to its ability to bind to protein targets with high affinity. This makes it a valuable tool in the study of signal transduction pathways and disease mechanisms.

Furthermore, this compound has been utilized in materials science for the development of advanced polymers and coatings. Its unique electronic properties make it suitable for applications in optoelectronics and sensors. Recent research has focused on its use as a building block for self-assembling materials, which could revolutionize the field of nanotechnology.

The safety profile of 3-(5-bromo-2-methoxyphenyl)-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide has also been extensively studied. While it exhibits low toxicity in acute toxicity studies, chronic exposure studies are currently underway to assess its long-term effects. Regulatory agencies have classified this compound as non-hazardous under normal handling conditions; however, proper safety precautions should still be taken during synthesis and handling.

In conclusion, 3-(5-bromo-2-methoxyphenyl)-N-[(oxan-4-y1)(pyridin-3-y1)methyl]propanamide (CAS No. 2034259-y1-y7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers in various fields. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.